Cas no 32066-26-5 (4-Piperidinol,2,5-dimethyl-1-(2-propen-1-yl)-, 4-benzoate)

• Product name: 4-Piperidinol,2,5-dimethyl-1-(2-propen-1-yl)-, 4-benzoate
• CAS No: 32066-26-5
• MF: C₁₇H₂₃NO₂
• MW: 273.37002
• CID: 311074
• PubChem ID: 169400

4-Piperidinol,2,5-dimethyl-1-(2-propen-1-yl)-, 4-benzoate Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol,2,5-dimethyl-1-(2-propen-1-yl)-, 4-benzoate
• 4-Piperidinol, 2,5-dimethyl-1-(2-propenyl)-, benzoate (ester)
• (2,5-dimethyl-1-prop-2-enylpiperidin-4-yl) benzoate
• 1-allyl-2,5-dimethylpiperidin-4-yl benzoate
• Ridocaine
• AKOS040747381
• Rhinocaine
• 32066-26-5
• 2,5-Dimethyl-1-(2-propenyl)-4-piperidinol benzoate
• DTXSID60953942
• 1-Allyl-2,5-dimethyl-4-piperidol benzoyl ester hydrochloride
• 2,5-dimethyl-1-(prop-2-en-1-yl)piperidin-4-yl benzoate
• Rinocaine
• Oprea1_268173

• Inchi： InChI=1S/C17H23NO2/c1-4-10-18-12-13(2)16(11-14(18)3)20-17(19)15-8-6-5-7-9-15/h4-9,13-14,16H,1,10-12H2,2-3H3
• InChI Key： GCJXHLAUPMDQPQ-UHFFFAOYSA-N
• SMILES： C=CCN1CC(C)C(OC(C2C=CC=CC=2)=O)CC1C

Computed Properties

• Exact Mass: 273.17299
• Monoisotopic Mass: 273.172879
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 3.9

Experimental Properties

• Density: 1.05
• Boiling Point: 353.1°Cat760mmHg
• Flash Point: 113.4°C
• Refractive Index: 1.539
• PSA: 29.54